Cas no 1806532-01-3 (2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1806532-01-3
• MF: C₈H₂ClF₆NO
• MW: 277.551002025604
• CID: 4908579
• Update Time: 2025-06-14

2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H2ClF6NO/c9-6(17)3-1-5(8(13,14)15)16-2-4(3)7(10,11)12/h1-2H
• InChI Key： KTOQRFBUCDQXPI-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)(F)F)=NC=C1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 3.2
• Topological Polar Surface Area: 30

Additional information on 2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride

Recent Advances in the Application of 2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride (CAS: 1806532-01-3) in Chemical Biology and Pharmaceutical Research

2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride (CAS: 1806532-01-3) has emerged as a pivotal building block in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. Recent studies have highlighted its utility in the development of targeted therapeutics, owing to its unique physicochemical properties and reactivity profile. This research brief synthesizes the latest findings on this compound, focusing on its applications in drug discovery and mechanistic studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride as a key intermediate in the synthesis of kinase inhibitors. The trifluoromethyl groups enhance the metabolic stability and binding affinity of the resulting compounds, making them promising candidates for oncology applications. Researchers utilized this compound to develop a series of pyridine-based inhibitors targeting the PI3K/AKT/mTOR pathway, showing significant anti-proliferative effects in vitro and in vivo.

In parallel, advancements in chemical biology have leveraged the reactivity of 2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride for protein labeling and bioconjugation. A recent Nature Chemical Biology publication detailed its use in the site-specific modification of lysine residues, enabling the development of novel antibody-drug conjugates (ADCs). The compound's high electrophilicity and selectivity were critical in achieving efficient conjugation under mild conditions, minimizing side reactions.

Further investigations have explored the compound's role in PET (positron emission tomography) tracer development. Researchers at the Massachusetts General Hospital reported the synthesis of fluorine-18 labeled analogs using 2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride as a precursor. These tracers exhibited excellent blood-brain barrier penetration and target specificity, opening new avenues for neuroimaging applications.

The safety and scalability of 2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride production have also seen significant improvements. A 2024 Organic Process Research & Development article described an optimized continuous-flow synthesis method, achieving >90% yield with reduced hazardous waste generation. This advancement addresses previous challenges in large-scale production, facilitating broader adoption in pharmaceutical manufacturing.

Emerging research suggests potential applications beyond traditional small molecule drugs. A collaborative study between academic and industry researchers demonstrated the compound's utility in covalent PROTAC (proteolysis targeting chimera) design. The trifluoromethyl groups were found to enhance both target engagement and proteasome recruitment, leading to improved degradation efficiency of challenging targets like transcription factors.

As the field progresses, computational studies have provided deeper insights into the structural determinants of 2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride's reactivity. Molecular dynamics simulations published in Journal of Chemical Information and Modeling revealed how the electron-withdrawing effects of the trifluoromethyl groups influence the acyl chloride's reactivity pattern, enabling more rational design of derivatives for specific applications.

In conclusion, 2,5-Bis(trifluoromethyl)pyridine-4-carbonyl chloride (CAS: 1806532-01-3) continues to demonstrate remarkable versatility in chemical biology and pharmaceutical research. Its unique properties have enabled breakthroughs across multiple therapeutic areas, from oncology to neurological disorders. Future research directions may focus on expanding its applications in targeted protein degradation and theranostic agent development, further solidifying its position as a valuable tool in modern drug discovery.